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Compound of Interest

Compound Name: (R)-MLN-4760

Cat. No.: B1676667

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro potency of (R)-MLN-
4760, a less active stereoisomer of the potent and selective Angiotensin-Converting Enzyme 2
(ACEZ2) inhibitor, MLN-4760. The following sections detail its inhibitory activity, the experimental
protocols used for its characterization, and the key signaling pathways involved.

Quantitative In Vitro Potency Data

The in vitro potency of MLN-4760 and its isomers has been determined against ACE2 and
other related metalloproteases. The data, summarized below, highlights the high potency and
selectivity of the active isomer for human ACE2.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1676667?utm_src=pdf-interest
https://www.benchchem.com/product/b1676667?utm_src=pdf-body
https://www.benchchem.com/product/b1676667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

. Selectivit
Compoun Target Organism Assay IC50 Referenc
VS.
d/ilsomer Enzyme ISource Type Value y
hACE
Angiotensi
n- Human
MLN-4760 _ . Enzyme [11[21[3][4]
) Converting  (recombina o 0.44 nM >5000-fold
(racemic) Inhibition [5][6]
Enzyme 2 nt)
(ACE2)
Angiotensi
n-
) Human Enzyme
Converting ] o >100 pM [1][4]
(testicular) Inhibition
Enzyme
(ACE)
Carboxype
) ] Enzyme
ptidase A Bovine o 27 uM [1112]14]
Inhibition
(CPDA)
Angiotensi
n_
(R)-MLN- ) Enzyme
Converting o 8.4 uM [7]
4760 Inhibition
Enzyme 2
(ACE2)
Angiotensi
n_
MLN-4760 ) Human Enzyme 28-fold vs.
Converting O - [8]
Isomer B (MNCs) Inhibition ACE
Enzyme 2
(ACE2)
Angiotensi
n- Human
_ Enzyme 63-fold vs.
Converting  (CD34+ o - [8]
Inhibition ACE
Enzyme 2 cells)
(ACE2)
Angiotensi Murine Enzyme - 100-fold [8]
n- (heart) Inhibition vs. ACE
Converting
© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11599313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6442458/
https://www.researchgate.net/publication/379301978_Development_of_radiofluorinated_MLN-4760_derivatives_for_PET_imaging_of_the_SARS-CoV-2_entry_receptor_ACE2/fulltext/66036ae35c41c3139dae32bc/Development-of-radiofluorinated-MLN-4760-derivatives-for-PET-imaging-of-the-SARS-CoV-2-entry-receptor-ACE2.pdf
https://www.medchemexpress.com/MLN-4760.html
https://www.tocris.com/products/mln-4760_3345
https://www.researchgate.net/publication/292981077_Angiotensin_converting_enzyme_versus_angiotensin_converting_enzyme-2_selectivity_of_MLN-4760_and_DX600_in_human_and_murine_bone_marrow-derived_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11599313/
https://www.medchemexpress.com/MLN-4760.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11599313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6442458/
https://www.medchemexpress.com/MLN-4760.html
https://resources.amsbio.com/Datasheets/AMS.79923.pdf
https://www.selleckchem.com/products/mln-4760.html
https://www.selleckchem.com/products/mln-4760.html
https://www.selleckchem.com/products/mln-4760.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Enzyme 2
(ACE2)

Angiotensi

n_
) Murine Enzyme 228-fold
Converting o - [8]
(MNCs) Inhibition vs. ACE
Enzyme 2

(ACE2)

MNCs: Mononuclear Cells

Signaling Pathway: The Renin-Angiotensin System

MLN-4760 exerts its effect by inhibiting ACE2, a key enzyme in the Renin-Angiotensin System
(RAS). ACEZ2 is responsible for the conversion of the vasoconstrictor Angiotensin Il into the
vasodilator Angiotensin-(1-7). By blocking this conversion, MLN-4760 can modulate the
balance of these vasoactive peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Development of radiofluorinated MLN-4760 derivatives for PET imaging of the SARS-CoV-
2 entry receptor ACE2 - PMC [pmc.ncbi.nim.nih.gov]

2. Use of a fluorescent substrate to measure ACE2 activity in the mouse abdominal aorta -
PMC [pmc.ncbi.nim.nih.gov]

. researchgate.net [researchgate.net]

. medchemexpress.com [medchemexpress.com]

. MLN 4760 | ACEZ2 | Tocris Bioscience [tocris.com]
. researchgate.net [researchgate.net]

. resources.amsbio.com [resources.amsbio.com]

°
[e0] ~ (o)) (62} H w

. selleckchem.com [selleckchem.com]

 To cite this document: BenchChem. [(R)-MLN-4760: An In-Depth Technical Guide to its In
Vitro Potency]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676667#r-min-4760-in-vitro-potency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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